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Compound of Interest

Compound Name: 2-Chloro-ADP

Cat. No.: B098926

Essential Safety and Handling Guide for 2-
Chloro-ADP

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized compounds like 2-Chloro-ADP. This guide
provides immediate, essential safety protocols, operational plans for handling and disposal,
and detailed experimental context to foster a secure and efficient research environment.

Immediate Safety and Personal Protective
Equipment (PPE)

While a specific hazard classification for 2-Chloro-ADP is not universally established, it is
prudent to handle it with the care due to all research chemicals. The following personal
protective equipment is recommended as a minimum standard.

Recommended Personal Protective Equipment (PPE) for Handling 2-Chloro-ADP

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b098926?utm_src=pdf-interest
https://www.benchchem.com/product/b098926?utm_src=pdf-body
https://www.benchchem.com/product/b098926?utm_src=pdf-body
https://www.benchchem.com/product/b098926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Equipment Specification Purpose

Chemical-resistant gloves To prevent skin contact.[1]

Gloves o
(e.g., nitrile) [2]
) Safety glasses with side To protect eyes from splashes.
Eye Protection _
shields or goggles [1][2]
Lab Coat Standard laboratory coat To protect skin and clothing.

| Respiratory Protection | Not generally required if handled in a well-ventilated area. Use a
NIOSH-approved respirator if aerosols may be generated. | To prevent inhalation.[3] |

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of 2-Chloro-ADP and ensure
the safety of laboratory personnel.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure you are in a well-ventilated area.
e Don PPE: Put on all required personal protective equipment.

e Weighing: If weighing the solid form, do so in a chemical fume hood to avoid inhalation of

any dust.

e Solution Preparation: The sodium salt of 2-Chloro-ADP is soluble in water.[4] When

preparing solutions, add the solvent slowly to the solid.
e Use: During experimental use, avoid direct contact and aerosol generation.
o Post-Handling: After use, thoroughly clean the work area and wash hands.

Storage: For long-term stability, 2-Chloro-ADP should be stored at -80°C.[4] Under these
conditions, it is stable for at least two years.[4]

Disposal Plan
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Dispose of 2-Chloro-ADP and any contaminated materials in accordance with local, state, and

federal regulations.
Step-by-Step Disposal Procedure:

e Segregation: Do not mix 2-Chloro-ADP waste with other chemical waste unless permitted
by your institution's disposal protocols.

o Labeling: Clearly label the waste container with the contents, including the name "2-Chloro-
ADP".

o Containment: Ensure the waste container is sealed and not leaking.
o Collection: Arrange for collection by a specialized chemical waste disposal company.

Quantitative Data Summary

The following tables summarize key quantitative data for 2-Chloro-ADP and related
compounds.

Table 1: Physical and Chemical Properties of 2-Chloro-ADP

Property Value Source
CAS Number 82927-78-4 [4]
Molecular Formula C10H11CINs50O10P2 « 3Na [4]
Formula Weight 527.6 g/mol [4]
Formulation A solution in water [4]
Solubility Soluble in water [4]
Storage Temperature -80°C [4]

| Stability | > 2 years at -80°C [[4] |

Table 2: Biological Activity of 2-Chloro-ADP
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Activity Description Value Source
Induces
aggregation in .
Platelet . Concentration-
. isolated human [4]
Aggregation . dependent
platelet-rich
plasma.
Inhibits prostaglandin
o Ez-induced cAMP Concentration-
CAMP Inhibition o [4]
production in human dependent
platelets.
Induces relaxation of
Smooth Muscle precontracted isolated
pD2 = 6.74 [4]

Relaxation

guinea pig taenia coli

strips.

| Mortalin Inhibition | Inhibits ATPase activity of the Hsp70 family member mortalin. | Apparent
Ki = 45.05 puM (human enzyme) |[4][5] |

Table 3: Stability of a Related Compound (2-chloro-2'-deoxyadenosine) under Various

Conditions
Temperature _ Remaining after
pH Half-life (T%2) Source
(°C) 6h
1 37 0.37 hours 2% (after 2h) [6]
2 37 1.6 hours 13% [6]

| Neutral/Basic | 37 - 80 | Stable | Not specified |[6] |

Experimental Protocols and Visualizations

Signaling Pathway of 2-Chloro-ADP in Platelet Aggregation
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2-Chloro-ADP, an analog of ADP, induces platelet aggregation primarily through the activation
of two P2Y purinoceptors on the platelet surface: P2Y1 and P2Y12.[7][8] Co-activation of both
receptors is necessary for complete platelet activation.[8] The P2Y1 receptor is coupled to Gq,
which activates phospholipase C (PLC), leading to an increase in intracellular calcium and
initiating a weak, reversible platelet aggregation.[8] The P2Y12 receptor is coupled to Gi, which
inhibits adenylyl cyclase, resulting in decreased cyclic AMP (cCAMP) levels.[8] This decrease in

cAMP amplifies the aggregation response, leading to irreversible platelet aggregation and
thrombus stabilization.[8]
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Signaling pathway of 2-Chloro-ADP in platelets.

Experimental Workflow: Platelet Aggregation Assay

A common application for 2-Chloro-ADP is in platelet aggregometry assays to study platelet
function. The following workflow outlines the key steps in such an experiment.
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Sample Preparation

1. Blood Collection
(e.g., into citrate tubes)

2. Centrifugation (Low Speed)
(e.g., 194 x g for 18 min)

Aggregation Assay

4. Prepare Platelet-Poor Plasma (PPP)

& il PR SHRIED (MRS (IRP) (Centrifuge remaining blood at high speed)

5. Prepare Aggregometer

6. Set Baseline (100% Aggregation)
(Using PPP in a cuvette)

7. Incubate PRP

(450 pL PRP in cuvette with stir bar at 37°C)

8. Add Agonist (2-Chloro-ADP)
(50 pL to PRP cuvette)

9. Record Aggregation
(Measure change in light transmission over time)

Data Anhalysis

10. Generate Aggregation Curve
(% Aggregation vs. Time)

A 4

11. Analyze Parameters
(e.g., Max Aggregation, Slope)

Click to download full resolution via product page

Workflow for a typical platelet aggregation assay.
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Logical Flow: Chemical Handling and Disposal

This diagram illustrates the lifecycle of 2-Chloro-ADP in the laboratory, from receipt to final
disposal, emphasizing key safety and decision points.
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Logical workflow for handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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